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Compound of Interest

Compound Name: LEM-14

Cat. No.: B15585039 Get Quote

Technical Support Center: LEM-14
Welcome to the technical support center for LEM-14. This guide is designed for researchers,

scientists, and drug development professionals to provide answers to frequently asked

questions and troubleshooting advice for experimental design involving LEM-14, a selective

inhibitor of the histone lysine methyltransferase NSD2.

Frequently Asked Questions (FAQs)
Q1: What is LEM-14 and what is its primary mechanism of action?

A1: LEM-14 is a small molecule inhibitor that selectively targets the NSD2 (Nuclear SET

Domain Containing 2) protein, also known as MMSET or WHSC1.[1] NSD2 is a histone lysine

methyltransferase, an enzyme that adds methyl groups to histone proteins, specifically at

histone H3 lysine 36 (H3K36). This methylation is a key epigenetic mark that regulates gene

expression. NSD2 is considered an oncoprotein, particularly in multiple myeloma cases with

the t(4;14) translocation.[1] LEM-14 inhibits the catalytic activity of NSD2, thereby preventing

H3K36 methylation and altering gene expression patterns that contribute to cancer cell growth.
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Prepare LEM-14
Stock Solution

Dissolve in 100% DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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